Cas no 1805274-48-9 (Methyl 4-amino-2-methylpyridine-3-acetate)
Methyl 4-amino-2-methylpyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-2-methylpyridine-3-acetate
-
- Inchi: 1S/C9H12N2O2/c1-6-7(5-9(12)13-2)8(10)3-4-11-6/h3-4H,5H2,1-2H3,(H2,10,11)
- InChI Key: LDYBRZIXXLQGIF-UHFFFAOYSA-N
- SMILES: O(C)C(CC1=C(C=CN=C1C)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 0.4
- Topological Polar Surface Area: 65.2
Methyl 4-amino-2-methylpyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014660-250mg |
Methyl 4-amino-2-methylpyridine-3-acetate |
1805274-48-9 | 95% | 250mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A029014660-1g |
Methyl 4-amino-2-methylpyridine-3-acetate |
1805274-48-9 | 95% | 1g |
$2,981.85 | 2022-04-01 |
Methyl 4-amino-2-methylpyridine-3-acetate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Methyl 4-amino-2-methylpyridine-3-acetate
Methyl 4-amino-2-methylpyridine-3-acetate (CAS No. 1805274-48-9): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 4-amino-2-methylpyridine-3-acetate, identified by its unique chemical identifier CAS No. 1805274-48-9, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. The compound's structural features, including its amino and acetate functional groups, make it a versatile building block for drug development.
The molecular structure of Methyl 4-amino-2-methylpyridine-3-acetate consists of a pyridine ring substituted with an amino group at the 4-position and an acetate moiety at the 3-position, further enhanced by a methyl group at the 2-position. This arrangement imparts unique electronic and steric properties, enabling its use in diverse synthetic applications. The presence of both basic (amino) and acidic (acetate) functionalities allows for facile derivatization, making it an invaluable precursor in medicinal chemistry.
In recent years, the demand for novel therapeutic agents has driven extensive research into heterocyclic compounds like Methyl 4-amino-2-methylpyridine-3-acetate. Its role in synthesizing small molecule inhibitors has been particularly highlighted in studies targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with specific enzymes and receptors has been exploited to develop potential drug candidates that exhibit promising preclinical activity.
One of the most compelling aspects of Methyl 4-amino-2-methylpyridine-3-acetate is its utility in the development of anti-inflammatory agents. The pyridine core is a common scaffold in many drugs designed to modulate inflammatory responses, and this compound has been incorporated into several novel molecules that show efficacy in models of acute and chronic inflammation. The acetate group, in particular, enhances solubility and bioavailability, which are critical factors in drug formulation.
Recent advancements in synthetic methodologies have further expanded the applications of Methyl 4-amino-2-methylpyridine-3-acetate. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and scalable synthesis routes, reducing costs and improving yields. These innovations have made it possible to produce larger quantities of the compound for industrial applications, including its use in large-scale drug manufacturing.
The compound's versatility extends beyond its role as an intermediate in drug synthesis. It has also been explored as a ligand in coordination chemistry, where its ability to chelate metal ions has been utilized in catalytic systems. Such applications highlight the broader significance of Methyl 4-amino-2-methylpyridine-3-acetate in chemical research beyond pharmaceuticals.
From a regulatory perspective, Methyl 4-amino-2-methylpyridine-3-acetate is classified as a chemical intermediate and is subject to standard industrial safety protocols. Its handling requires adherence to good laboratory practices (GLP) to ensure worker safety and environmental protection. The compound's stability under various conditions has been well-documented, facilitating its use in both research and industrial settings.
The future prospects for Methyl 4-amino-2-methylpyridine-3-acetate are promising, with ongoing research aimed at uncovering new applications and optimizing synthetic pathways. Collaborative efforts between academia and industry are expected to yield innovative uses for this versatile compound, further solidifying its importance in modern chemical synthesis.
1805274-48-9 (Methyl 4-amino-2-methylpyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)